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Compound of Interest

Compound Name: TM5275 sodium

Cat. No.: B15618378

For Immediate Implementation by Researchers, Scientists, and Drug Development
Professionals

This document provides critical, immediate safety and logistical information for the handling of
TM5275 sodium, a compound identified as harmful if swallowed and very toxic to aquatic life.
Adherence to these operational and disposal plans is essential for ensuring personnel safety
and environmental protection.

Hazard and Exposure Summary

TM5275 sodium is classified under the Globally Harmonized System (GHS) with the following
primary hazards. While specific quantitative toxicity values are not publicly available, the
classifications necessitate stringent safety measures.

Hazard Classification GHS Category Description
Acute Oral Toxicity Category 4 Harmful if swallowed.
Acute Aquatic Toxicity Category 1 Very toxic to aquatic life.

Personal Protective Equipment (PPE) and
Engineering Controls
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Due to the hazardous nature of TM5275 sodium, a multi-layered approach to personal

protection and engineering controls is mandatory.

Control Type

Specific Recommendations

Engineering Controls

- Fume Hood: All handling of TM5275 sodium
powder and preparation of solutions must be
conducted in a certified chemical fume hood to
minimize inhalation exposure. - Safety Shower
& Eyewash Station: An operational and easily
accessible safety shower and eyewash station
are required in the immediate vicinity of the

handling area.

Eye and Face Protection

- Safety Goggles: Chemical splash goggles are
mandatory to protect against accidental
splashes. - Face Shield: A face shield should be
worn in conjunction with goggles when there is a
significant risk of splashing, such as when
handling larger quantities or during vigorous

mixing.

Skin Protection

- Gloves: Chemical-resistant gloves are
required. Based on the chemical structure
(chlorinated and nitrogenous organic
compound), Nitrile or Neoprene gloves are
recommended. Always inspect gloves for
integrity before use and change them
immediately if contaminated. - Lab Coat: A full-
length laboratory coat must be worn and fully

buttoned to protect skin and personal clothing.

Respiratory Protection

- Respirator: If there is a potential for aerosol
generation that cannot be controlled by a fume
hood, a NIOSH-approved respirator with an
appropriate cartridge for organic vapors should

be used.
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Operational Plan: Safe Handling and Solution
Preparation

Materials:

TM5275 sodium powder

Dimethyl sulfoxide (DMSO), anhydrous

Appropriate co-solvents (e.g., PEG300, Tween-80, saline, corn oil, as per experimental
requirements)

Sterile, amber glass vials or other light-protected containers

Calibrated balance

Vortex mixer and/or sonicator

Chemical-resistant spatulas and weighing paper

Pipettes and sterile, disposable tips

Protocol for Preparing a Stock Solution in DMSO:

Preparation: Don all required PPE and ensure the chemical fume hood is operational.

Weighing: Tare a sterile, amber glass vial on a calibrated balance. Carefully weigh the
desired amount of TM5275 sodium powder onto weighing paper and transfer it to the vial.

Dissolution: In the fume hood, add the calculated volume of anhydrous DMSO to the vial.
TM5275 sodium is soluble in DMSO.

Mixing: Tightly cap the vial and mix using a vortex mixer. If necessary, brief sonication in a
water bath can be used to aid dissolution. Visually inspect to ensure the solution is clear and
free of particulates.

Labeling: Clearly label the vial with the chemical name (TM5275 sodium), concentration,
solvent (DMSO), date of preparation, and your initials.
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o Storage: Store the stock solution in a tightly sealed container at -20°C or -80°C for long-term

storage, protected from light and moisture.

Disposal Plan: Managing TM5275 Sodium Waste

The high aquatic toxicity of TM5275 sodium necessitates a rigorous waste management plan

to prevent environmental release.

Waste Stream

Disposal Procedure

Solid TM5275 Sodium Waste

- Collect all unused TM5275 sodium powder and
any contaminated weighing paper or other
solids in a clearly labeled hazardous waste
container. - The container should be sealed and
stored in a designated satellite accumulation

area.

Liquid Waste (DMSO solutions)

- DO NOT dispose of down the drain. - Collect
all unused TM5275 sodium solutions and
contaminated solvents in a designated, leak-
proof hazardous waste container for organic
solvents. - The container must be clearly labeled
with "Hazardous Waste," the chemical
constituents (TM5275 sodium, DMSO), and the

approximate concentrations.

Contaminated Labware and PPE

- Disposable Items: All contaminated disposable
items (e.g., pipette tips, gloves, bench paper)
must be placed in a designated hazardous
waste bag within the fume hood. - Reusable
Glassware: Reusable glassware should be
decontaminated by rinsing with a suitable
organic solvent (e.g., ethanol or acetone) to
remove TM5275 sodium residue. The rinsate
must be collected as hazardous waste. After the
initial rinse, glassware can be washed with

laboratory detergent and water.
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Emergency Procedures

Emergency Situation

Immediate Action

Skin Contact

- Immediately flush the affected area with
copious amounts of water for at least 15
minutes. - Remove contaminated clothing while
under the safety shower. - Seek immediate

medical attention.

Eye Contact

- Immediately flush eyes with a gentle stream of
water from an eyewash station for at least 15
minutes, holding the eyelids open. - Seek

immediate medical attention.

Inhalation

- Move the affected person to fresh air
immediately. - If breathing is difficult, administer
oxygen. If breathing has stopped, perform
artificial respiration. - Seek immediate medical

attention.

Ingestion

- DO NOT induce vomiting. - If the person is
conscious, rinse their mouth with water. - Seek

immediate medical attention.

Spill

- Small Spill (in fume hood): Absorb the spill with
an inert, non-combustible absorbent material
(e.g., vermiculite, sand). Collect the absorbed
material in a sealed, labeled hazardous waste
container. Decontaminate the area with a
suitable solvent, collecting the cleaning
materials as hazardous waste. - Large Spill (or
any spill outside of a fume hood): Evacuate the
immediate area. Alert others and your
supervisor. Contact your institution's
Environmental Health and Safety (EHS)

department for cleanup.

© 2025 BenchChem. All rights reserved.

5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Visual Workflow for Safe Handling of TM5275

Sodium

Workflow for Safe Handling of TM5275 Sodium
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Caption: Logical workflow for the safe handling of TM5275 sodium.

 To cite this document: BenchChem. [Safeguarding Your Research: Essential Safety and
Handling Protocols for TM5275 Sodium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15618378#personal-protective-equipment-for-
handling-tm5275-sodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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